Portensterol

• CAS No.: 62005-66-7
• Molecular Formula: C28H44O2
• Molecular Weight: 412.6 g/mol
• IUPAC Name: (3S,10S,13R,14R,17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,7,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-3,11-diol
• InChI: InChI=1S/C28H44O2/c1-17(2)18(3)7-8-19(4)23-11-12-24-22-10-9-20-15-21(29)13-14-27(20,5)26(22)25(30)16-28(23,24)6/h7-9,17-19,21,23-25,29-30H,10-16H2,1-6H3/b8-7+/t18-,19+,21-,23+,24-,25?,27-,28+/m0/s1
• InChI Key: RJWIGXOAUROSSK-PQJHTRIRSA-N
• SMILES: CC(C)C(C)C=CC(C)C1CCC2C1(CC(C3=C2CC=C4C3(CCC(C4)O)C)O)C
• Isomeric SMILES: C[C@H](/C=C/[C@H](C)C(C)C)[C@H]1CC[C@@H]2[C@@]1(CC(C3=C2CC=C4[C@@]3(CC[C@@H](C4)O)C)O)C
• Synonyms: portensterol

Description

Portensterol, chemically identified as (3β,22E)-Ergosta-5,8,22-triene-3,11-diol, is a sterol compound characterized by a tetracyclic ergostane backbone with conjugated double bonds at positions 5,8,22 and hydroxyl groups at positions 3 and 11 . Its structural uniqueness lies in the diol configuration and the extended triene system, which differentiate it from other sterols like ergosterol or phytosterols. While its biological role remains less explored compared to fungal ergosterol or plant-derived phytosterols, Portensterol has garnered attention in studies focusing on sterol transport mechanisms and membrane dynamics in eukaryotic systems .

Comparison with Similar Compounds

Structural Features

The table below highlights key structural differences between Portensterol and related sterols:

Compound	Core Structure	Functional Groups	Double Bond Positions	Side Chain Features
Portensterol	Ergostane backbone	3β-OH, 11-OH	5,8,22 (triene)	(E)-configured methylheptenyl group
Ergosterol	Ergostane backbone	3β-OH	5,7,22 (triene)	(E)-configured methylheptenyl group
β-Sitosterol	Stigmastane backbone	3β-OH	5 (single)	Ethyl group at C24
Cholesterol	Cholestane backbone	3β-OH	5 (single)	Isooctyl side chain

Key Observations :

• Double Bonds : The 5,8,22-triene system in Portensterol contrasts with ergosterol’s 5,7,22-triene configuration, which is critical for UV absorption in fungi .
• Side Chain : Portensterol shares the (E)-methylheptenyl side chain with ergosterol, unlike plant sterols like β-sitosterol, which have alkylated side chains .

Extraction and Stability

• Portensterol: Limited data on extraction efficiency; structural similarity to ergosterol suggests polar solvents (e.g., methanol-chloroform mixtures) may be effective. Stability may vary due to oxidative sensitivity of the 5,8-diene system .
• Ergosterol: Extracted via alkaline saponification, with optimal yields achieved using ethanol-hexane systems. Susceptible to photodegradation due to conjugated dienes .
• Phytosterols : Typically isolated using supercritical CO₂ or enzymatic hydrolysis. Higher thermal stability compared to fungal sterols .